Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester

• CAS No.: 63006-68-8
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: tert-butyl 2-phenylsulfanylacetate
• InChI: InChI=1S/C12H16O2S/c1-12(2,3)14-11(13)9-15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key: DCBFWYUEVNDENZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CSC1=CC=CC=C1

Description

Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 2.05 g of sodium hydroxide was dissolved in 50 ml of water, 5.65 g of thiophenol was added to the solution under ice cooling, and the mixture was stirred for a half hour at room temperature. Under ice cooling, 10.0 g of tert-butyl bromoacetate was added to the reaction mixture and the resulting mixture was reacted at room temperature for 3 hours. After completion of the reaction, the reaction mixture was extracted 3 times with ethyl acetate and the extract was washed with saturated sodium chloride aqueous solution. After the ethyl acetate layer was dried over sodium sulfate, ethyl acetate was distilled off to give 12.8 g of crude tert-butyl (phenylthio)acetate.